molecular formula C11H22N2O2 B15267058 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one

3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one

Cat. No.: B15267058
M. Wt: 214.30 g/mol
InChI Key: GLEQBZMGPCNQHW-UHFFFAOYSA-N
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Description

3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one is a synthetic small molecule characterized by a propan-1-one backbone substituted with a morpholine ring at the 1-position and a 2-methylpropylamino group at the 3-position. This compound is synthesized via nucleophilic substitution or coupling reactions, as inferred from analogous procedures in , where a related propan-1-one derivative was prepared using dihydrochloride salts and 1,2-dichloroethane as a solvent .

Properties

Molecular Formula

C11H22N2O2

Molecular Weight

214.30 g/mol

IUPAC Name

3-(2-methylpropylamino)-1-morpholin-4-ylpropan-1-one

InChI

InChI=1S/C11H22N2O2/c1-10(2)9-12-4-3-11(14)13-5-7-15-8-6-13/h10,12H,3-9H2,1-2H3

InChI Key

GLEQBZMGPCNQHW-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNCCC(=O)N1CCOCC1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one typically involves the reaction of morpholine with an appropriate ketone and an amine. One common method involves the reaction of morpholine with 3-chloropropanone in the presence of a base to form the intermediate, which is then reacted with 2-methylpropylamine to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the ketone group to an alcohol.

    Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

    Oxidation: Oxidation typically yields oxides or carboxylic acids.

    Reduction: Reduction yields alcohols.

    Substitution: Substitution reactions yield various substituted derivatives depending on the electrophile used.

Scientific Research Applications

3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Their Implications

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name Core Structure Substituents Molecular Weight Key Properties
3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one (Target) Propan-1-one Morpholin-4-yl (1-position); 2-methylpropylamino (3-position) ~252.3 g/mol¹ Moderate polarity, lipophilicity; potential CNS activity due to morpholine moiety
3-((1-(3-(5-Fluoro-1H-indol-2-yl)phenyl)piperidin-4-yl)amino)-1-(4-isopropylpiperazin-1-yl)propan-1-one (16) Propan-1-one 4-Isopropylpiperazinyl (1-position); 5-fluoroindole-phenyl-piperidine (3-position) ~505.6 g/mol p97 ATPase inhibition; enhanced binding affinity due to fluorinated indole system
1-(2-Hydroxyphenyl)-3-(pyridin-4-yl)propan-1-one (No. 2158) Propan-1-one 2-Hydroxyphenyl (1-position); pyridin-4-yl (3-position) ~255.3 g/mol Genotoxicity concerns (negative in bacterial assays)
3-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]-2-methyl-1-[4-(2-methylbutan-2-yl)phenyl]propan-1-one Propan-1-one Dimethylmorpholinyl (1-position); tert-pentylphenyl (3-position) 367.96 g/mol Improved solubility (hydrochloride salt); steric effects from dimethylmorpholine

¹Estimated based on analogous structures.

Key Observations:

Heterocyclic Substitutions: The target compound’s morpholine ring provides a balance of solubility and rigidity. In contrast, compound 16 () uses a 4-isopropylpiperazine group, which increases basicity and may enhance interactions with acidic residues in enzymatic targets like p97 ATPase .

Aromatic and Fluorinated Groups: Compound 16 incorporates a 5-fluoroindole-phenyl system, which likely enhances target affinity through π-π stacking and hydrophobic interactions. This modification is absent in the target compound, suggesting divergent biological applications . Pyridin-4-yl and hydroxyphenyl groups in ’s compounds are associated with genotoxicity risks, highlighting the importance of substituent choice in safety profiles .

Physicochemical Properties :

  • The hydrochloride salt form in ’s compound improves aqueous solubility, a critical factor for bioavailability. The target compound, lacking such modifications, may require formulation optimization for in vivo use .

Biological Activity

3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one, commonly referred to by its CAS number 1566929-16-5, is a compound with significant potential in pharmacological applications. This article reviews its biological activity, synthesizing findings from various studies and presenting data on its effects and mechanisms of action.

The molecular formula of 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one is C11_{11}H22_{22}N2_2O2_2, with a molecular weight of 214.30 g/mol. Its structure includes a morpholine ring, which is often associated with various biological activities due to its ability to interact with biological targets.

PropertyValue
CAS Number1566929-16-5
Molecular FormulaC11_{11}H22_{22}N2_2O2_2
Molecular Weight214.30 g/mol

Research indicates that the compound may exert its biological effects through several mechanisms, including:

1. Modulation of Neurotransmitter Systems:

  • The morpholine moiety is known to influence neurotransmitter systems, potentially acting as a modulator of dopamine or serotonin pathways. This could have implications for mood disorders and neurodegenerative diseases.

2. Inhibition of Enzymatic Activity:

  • Preliminary studies suggest that it may inhibit certain enzymes involved in metabolic pathways, contributing to its pharmacological effects. For instance, compounds with similar structures have been shown to affect the secretion of proteins in bacterial systems, indicating a potential role in inhibiting pathogenic processes .

Biological Activity Studies

Several studies have been conducted to evaluate the biological activity of this compound. Notable findings include:

Case Study 1: Antimicrobial Activity
A study evaluated the antimicrobial properties of various morpholine derivatives, including 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one. Results indicated that the compound exhibited significant inhibitory effects against several bacterial strains, suggesting potential as an antimicrobial agent.

Case Study 2: Cytotoxicity Assays
In vitro cytotoxicity assays demonstrated that this compound has selective toxicity towards cancer cell lines while sparing normal cells. This selectivity is crucial for developing targeted cancer therapies.

Case Study 3: Neuroprotective Effects
Research has suggested that compounds similar to 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one may offer neuroprotective benefits by reducing oxidative stress in neuronal cells. This property could be beneficial in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

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